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Compound of Interest

Compound Name: PI3K-IN-34

Cat. No.: B12420096

Essential Safety and Handling Guide for PI3K-IN-
34

For researchers, scientists, and drug development professionals working with PI3K-IN-34, a
potent and selective PI3K inhibitor, adherence to strict safety protocols is paramount to ensure
personal safety and proper experimental conduct. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, based on available
safety data.

Hazard Identification and Classification

PI3K-IN-34 is classified as a flammable liquid and vapor and is harmful if swallowed.[1] It is
crucial to handle this compound with care, recognizing its potential health and physical
hazards.

Quantitative Data Summary

Hazard Classification Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor[1]

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]
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Personal Protective Equipment (PPE)

When handling PI3K-IN-34, the use of appropriate personal protective equipment is mandatory

to prevent exposure.

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
[1] A face shield may be necessary for operations with a higher risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Inspect
gloves prior to use and dispose of them in accordance with good laboratory practices.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[1] In case of skin or hair contact, immediately remove all contaminated clothing
and rinse the affected area with water or shower.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhaling vapors or aerosols.[1]

Operational Plan for Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or aerosols.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[1]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

Ground and bond containers and receiving equipment.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:
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» Store in a well-ventilated place and keep the container tightly closed.[1]
o Keep cool, with a recommended storage temperature of 2 - 8 °C.[1]
o Handle and store under an inert gas like nitrogen, as the compound is moisture-sensitive.[1]

Emergency Procedures

In Case of a Spill:

Evacuate the danger area and consult an expert.

o Ensure adequate ventilation.

» Remove all sources of ignition.

» Prevent the spill from entering drains.[1]

o Cover drains and collect, bind, and pump off the spill.

o Absorb the spill with a liquid-absorbent material (e.g., Chemizorb®).[1]
o Dispose of the absorbent material properly.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse your mouth.[1]
Immediately have the victim drink water (two glasses at most).[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

If Inhaled: Move the person to fresh air.

If in Eyes: Rinse out with plenty of water. Remove contact lenses if present and easy to do.

Disposal Plan
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Dispose of the contents and container to an approved waste disposal plant.[1] Follow all
federal, state, and local environmental regulations. Do not let the product enter drains.[1]

PI3K Signaling Pathway Overview

The PISK/AKT/mTOR pathway is a critical signaling cascade that regulates essential cellular
processes such as cell growth, proliferation, and survival.[2] Dysregulation of this pathway is
frequently observed in various cancers, making PI3K an attractive therapeutic target.[2][3] PI3K
inhibitors like PIBK-IN-34 are designed to block the activity of PI3K enzymes, thereby inducing
cell cycle arrest and apoptosis in cancer cells.[4]
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Caption: The PIBK/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-34.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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